Cas no 194804-86-9 (4-amino-2,3-difluorobenzoic Acid)

4-Amino-2,3-difluorobenzoic acid is a fluorinated benzoic acid derivative with a primary amine substituent at the 4-position. This compound is valued for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated aromatic scaffolds. The presence of both amino and carboxylic acid functional groups enables further derivatization, while the difluoro substitution enhances metabolic stability and influences electronic properties. Its high purity and consistent quality make it suitable for research and industrial applications, including medicinal chemistry and material science. The compound is typically supplied as a crystalline solid with well-characterized physicochemical properties.

4-amino-2,3-difluorobenzoic Acid structure

194804-86-9 structure

Product Name:4-amino-2,3-difluorobenzoic Acid

CAS No:194804-86-9

MF:C₈H₈FNO₃

MW:185.152425765991

CID:1387406

PubChem ID:19358341

Update Time:2025-10-14

4-amino-2,3-difluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 4-amino-2,3-difluorobenzoic Acid
- AKOS006352712
- F-5009
- 4-amino-2-ethynylpyridine
- ANW-67316
- 4-amino-2-fluoro-3-methoxybenzoic acid
- CTK8C1824
- AK-89124
- I02-2445
- AKOS006352712; F-5009; 4-amino-2-ethynylpyridine; ANW-67316; 4-amino-2-fluoro-3-methoxybenzoic acid; CTK8C1824; AK-89124; I02-2445;
- EN300-7457223
- SCHEMBL1675857
- FIEQASWKDYLDEJ-UHFFFAOYSA-N
- 194804-86-9
- DB-184666
- Inchi： 1S/C8H8FNO3/c1-13-7-5(10)3-2-4(6(7)9)8(11)12/h2-3H,10H2,1H3,(H,11,12)
- InChI Key： FIEQASWKDYLDEJ-UHFFFAOYSA-N
- SMILES： FC1=C(C(=O)O)C=CC(=C1OC)N

Computed Properties

Exact Mass: 185.04882128g/mol
Monoisotopic Mass: 185.04882128g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 72.6Å²

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